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Compound Name: C.I. Direct Blue 80

Cat. No.: B082002 Get Quote

An In-depth Technical Guide to C.I. Direct Blue 80 as a Substantive Dye for Cellulose

Introduction
C.I. Direct Blue 80, also identified by its Colour Index number 24315 and CAS number 12222-

00-3, is a double azo, metal-complex direct dye.[1][2] As a member of the direct dye class, it is

characterized by its high affinity, or substantivity, for cellulosic fibers such as cotton, viscose,

and their blends.[1] This property allows it to be applied directly from an aqueous solution

without the need for a mordant, a process driven by non-covalent intermolecular forces. The

dye is primarily used for coloring cotton and viscose fabrics and can also be applied to leather.

This guide provides a comprehensive technical overview of its chemical properties, dyeing

mechanism, performance data, and detailed experimental protocols for its application on

cellulose.

Chemical and Physical Properties
C.I. Direct Blue 80 is a complex organic molecule available commercially as a deep purple

powder that is soluble in water. Its key properties are summarized below.
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Property Value References

C.I. Name Direct Blue 80

C.I. Number 24315

CAS Number 12222-00-3

Chemical Class Double Azo, Metal Complex

Molecular Formula C₃₄H₂₂N₄Na₄O₁₆S₄

Molecular Weight 962.78 g/mol

Appearance Deep purple powder

Water Solubility Soluble

Mechanism of Substantive Dyeing on Cellulose
The substantivity of Direct Blue 80 for cellulose is governed by the dye's molecular structure

and its interaction with the cellulose polymer. Direct dyes are anionic and possess a linear,

planar structure that facilitates close alignment with the linear cellulose chains. The dyeing

process is a physical adsorption phenomenon driven by weak intermolecular forces and occurs

in three main stages: adsorption, diffusion, and fixation.

Adsorption: In an aqueous dyebath, both the cellulose fiber and the anionic dye molecule

carry a negative surface charge, leading to electrostatic repulsion. The addition of an

electrolyte, such as sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), is crucial to

overcome this repulsion. The cations from the salt neutralize the negative charge on the

fiber, allowing the dye anions to approach and adsorb onto the fiber surface.

Diffusion: Aided by elevated temperatures, the adsorbed dye molecules penetrate the

amorphous regions of the cellulose fiber structure.

Fixation: Within the fiber, the dye molecules are held in place by a combination of hydrogen

bonds and Van der Waals forces.

Hydrogen Bonding: The numerous hydroxyl (-OH) groups on the cellulose polymer form

hydrogen bonds with the functional groups (such as azo, -N=N-) in the dye molecule.
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Van der Waals Forces: The large, planar aromatic structure of the dye allows for a

significant surface area of contact with the cellulose chains, maximizing the cumulative

effect of these weak, short-range electrostatic attractions.
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Core mechanism of C.I. Direct Blue 80 dyeing on cellulose.

Quantitative Dyeing Performance
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The performance of a dye is evaluated by its fastness to various agents and its adsorption

behavior under different conditions.

Fastness Properties
Fastness properties indicate the resistance of the color to fading or bleeding. Direct dyes

generally exhibit moderate to good light fastness but have poor to moderate washing fastness

due to the weak nature of the dye-fiber interactions.

Fastness Test Grade (1-5 or 1-8 Scale) References

Light Fastness 6 (on a 1-8 scale)

Washing Fastness 2-3 (on a 1-5 scale)

Rubbing Fastness (Dry) 4 (on a 1-5 scale)

Rubbing Fastness (Wet) 2-3 (on a 1-5 scale)

Note: Fastness grades are typically rated on a scale of 1 to 5 (or 1 to 8 for light fastness),

where a higher number indicates better fastness.

Adsorption Kinetics and Thermodynamics
While specific kinetic and thermodynamic data for C.I. Direct Blue 80 on cellulose are not

readily available in the provided literature, studies on similar direct dyes, such as Direct Blue

86, provide valuable insights. The adsorption of direct dyes onto cellulosic materials is typically

a rapid physical process.

Kinetics: The adsorption process often fits a pseudo-second-order (PSOM) kinetic model,

indicating that the rate-limiting step may be chemisorption involving valence forces through

sharing or exchange of electrons. Studies on similar dyes show that equilibrium is reached

rapidly, often within the first 25-30 minutes.

Isotherms: Adsorption isotherms describe the equilibrium relationship between the dye

concentration in the solution and on the adsorbent. For direct dyes on cellulose, the data can

often be fitted to models like the Langmuir or Temkin isotherms. The Langmuir model
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assumes monolayer adsorption onto a homogeneous surface, while the Temkin model

considers the effect of indirect adsorbate-adsorbate interactions.

Thermodynamics: The adsorption of direct dyes onto cellulose is generally an exothermic

process, meaning that an increase in temperature will shift the equilibrium towards

desorption, potentially lowering the final dye exhaustion.

Experimental Protocols
This section provides a standard laboratory protocol for the exhaust dyeing of cotton fabric with

C.I. Direct Blue 80.

Materials and Reagents
C.I. Direct Blue 80 dye powder

Scoured and bleached 100% cotton fabric

Sodium chloride (NaCl) or anhydrous sodium sulfate (Glauber's salt)

Sodium carbonate (Soda Ash, Na₂CO₃) (optional, for pH adjustment)

Acetic acid (for neutralization, if needed)

Deionized or distilled water

Laboratory dyeing machine (e.g., beaker dyer)

Spectrophotometer (for measuring dye exhaustion)

Exhaust Dyeing Procedure
This protocol is for a 2% shade on 10 grams of cotton fabric at a 1:20 liquor ratio.

Preparation:

Weigh 10 g of dry cotton fabric.

Calculate the required amount of dye: (2 / 100) * 10 g = 0.2 g of C.I. Direct Blue 80.
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Calculate the total liquor volume: 10 g * 20 mL/g = 200 mL.

Calculate the required amount of salt (e.g., 20 g/L): 20 g/L * 0.2 L = 4.0 g of NaCl.

Dye Solution and Dyebath Preparation:

Make a paste of the 0.2 g of dye powder with a small amount of cold water. Add hot water

(approx. 50 mL) and stir until the dye is completely dissolved.

Set the dyebath with the remaining volume of water (approx. 150 mL) in a beaker.

Add the dissolved dye solution to the dyebath.

Dyeing Process:

Introduce the pre-wetted cotton fabric into the dyebath at room temperature (approx. 30-

40°C).

Start the dyeing machine and run for 10 minutes to ensure the fabric is evenly saturated.

Gradually raise the temperature to 90-95°C over 30 minutes.

Run the dyeing for 15-20 minutes at this temperature.

Slowly add the pre-dissolved 4.0 g of NaCl to the dyebath in two portions over 20 minutes.

The addition of salt increases dye exhaustion.

Continue dyeing for another 45-60 minutes at 90-95°C to ensure good diffusion and

fixation.

Rinsing and After-treatment:

Cool the dyebath to 60-70°C.

Remove the dyed fabric from the bath and rinse thoroughly with cold water until the rinse

water is clear.

Optional: For improved wet fastness, an after-treatment with a cationic fixing agent can be

applied according to the manufacturer's instructions.
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Squeeze the excess water from the fabric and air-dry.

Start

1. Preparation
- Weigh Fabric (10g)

- Calculate Dye (0.2g) & Salt (4.0g)
- Calculate Liquor Volume (200mL)

2. Dye Dissolution
- Make a paste with cold water

- Dissolve completely with hot water

3. Dyebath Setup
- Add water and dissolved dye to beaker

4. Introduce Fabric
- Add pre-wetted fabric to dyebath at 40°C

5. Heating Phase
- Raise temperature to 95°C over 30 min

- Run for 20 min

6. Salt Addition
- Add dissolved NaCl in 2 portions over 20 min

7. Main Dyeing
- Continue at 95°C for 45-60 min

8. Cooling
- Cool dyebath to 70°C

9. Rinsing
- Remove fabric

- Rinse with cold water until clear

10. Drying
- Squeeze and air-dry fabric

End
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Workflow for exhaust dyeing of cellulose with C.I. Direct Blue 80.

Conclusion
C.I. Direct Blue 80 is an effective substantive dye for cellulosic materials, valued for its ease of

application and good light fastness. Its dyeing mechanism is a well-understood process of

physical adsorption, primarily driven by hydrogen bonding and Van der Waals forces, which is

highly dependent on process parameters like electrolyte concentration and temperature. While

its inherent washing fastness is limited, this can be improved through after-treatments. The

provided protocols and data serve as a robust technical foundation for researchers and

scientists utilizing this dye for coloring cellulose-based substrates in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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